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Abstract
Phenylsodium (C₆H₅Na) is a highly reactive organosodium compound that serves as a potent

nucleophile and a strong base in organic synthesis. This technical guide provides a

comprehensive overview of the molar mass and molecular formula of phenylsodium. It details

experimental protocols for its preparation and outlines key chemical reactions. While

phenylsodium is a valuable reagent in chemical synthesis, it should be noted that, based on

currently available public information, its biological activity and potential involvement in

signaling pathways have not been characterized.

Molecular Formula and Molar Mass
The chemical properties of phenylsodium are fundamentally defined by its molecular structure

and mass.

Molecular Formula
The molecular formula for phenylsodium is C₆H₅Na.[1][2] This indicates that each molecule is

composed of a phenyl group (C₆H₅) bonded to a sodium atom.

Molar Mass Calculation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b238773?utm_src=pdf-interest
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://www.benchchem.com/product/b238773?utm_src=pdf-body
https://en.wikipedia.org/wiki/Phenylsodium
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylsodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molar mass of phenylsodium is calculated from the atomic masses of its constituent

elements: Carbon (C), Hydrogen (H), and Sodium (Na).

Element Symbol Quantity
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 6 12.011 72.066

Hydrogen H 1 1.008 5.040

Sodium Na 1 22.990 22.990

Total 100.096

The calculated molar mass of phenylsodium is 100.096 g/mol .

Synthesis of Phenylsodium: Experimental Protocols
The synthesis of phenylsodium requires anhydrous conditions and an inert atmosphere due to

its high reactivity with water and oxygen. Several methods have been developed for its

preparation.

Reaction of Chlorobenzene with Sodium Metal
This is a common and effective method for the synthesis of phenylsodium.

Experimental Protocol:

Apparatus Setup: A three-necked flask equipped with a mechanical stirrer, a dropping funnel,

and a reflux condenser is assembled. The entire apparatus is flame-dried and maintained

under a positive pressure of dry, inert gas (e.g., nitrogen or argon).

Reagents:

Sodium metal, finely dispersed (as a sand or powder).

Anhydrous chlorobenzene.

Anhydrous solvent (e.g., toluene or xylene).
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Procedure: a. The sodium dispersion is added to the reaction flask containing the anhydrous

solvent. b. Chlorobenzene is added dropwise from the dropping funnel to the stirred

suspension of sodium at a controlled rate to maintain a gentle reflux. c. The reaction mixture

is typically stirred for several hours at room temperature or with gentle heating to ensure

complete reaction. d. The resulting suspension of phenylsodium can be used directly for

subsequent reactions.

Reaction Scheme:

C₆H₅Cl + 2Na → C₆H₅Na + NaCl

Reactants

ProductsChlorobenzene (C₆H₅Cl)

Phenylsodium (C₆H₅Na)

+ 2Na

Sodium (2Na)

Sodium Chloride (NaCl)

Click to download full resolution via product page

Caption: Synthesis of phenylsodium from chlorobenzene and sodium.

Transmetalation from Diphenylmercury
Historically, one of the first syntheses of phenylsodium involved the reaction of

diphenylmercury with sodium metal.

Experimental Protocol:

Apparatus Setup: Similar to the setup described in section 2.1.

Reagents:

Diphenylmercury ((C₆H₅)₂Hg).
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Sodium metal.

Anhydrous solvent (e.g., benzene).

Procedure: a. Diphenylmercury is dissolved in the anhydrous solvent in the reaction flask. b.

Sodium metal is added to the solution under an inert atmosphere. c. The reaction mixture is

stirred until the formation of phenylsodium is complete, indicated by the consumption of

sodium and the formation of a precipitate.

Reaction Scheme:

(C₆H₅)₂Hg + 2Na → 2C₆H₅Na + Hg

Chemical Reactivity and Handling
Phenylsodium is a powerful nucleophile and a strong base. Its high reactivity necessitates

careful handling procedures.

Reactions with Electrophiles: Phenylsodium readily reacts with a wide range of

electrophiles, including alkyl halides, carbonyl compounds, and epoxides, to form new

carbon-carbon bonds.

Metalation Reactions: As a strong base, it can deprotonate weakly acidic hydrocarbons, such

as toluene, to form the corresponding organosodium compounds.

Handling and Safety: Phenylsodium is pyrophoric and reacts violently with water. It must be

handled under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

Appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety

glasses, and gloves, is mandatory.

Biological Activity and Signaling Pathways
A thorough review of the scientific literature indicates a lack of studies on the biological activity

of phenylsodium. There is no available information to suggest its involvement in any biological

signaling pathways or its application in drug development. Its extreme reactivity and instability

in protic or aerobic environments, such as those found in biological systems, likely preclude

any significant biological role. Researchers in drug development should be aware that while
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organometallic compounds are explored for various therapeutic applications, phenylsodium
itself has not been a subject of such investigations based on public records.

Conclusion
Phenylsodium is a well-established organosodium reagent with significant applications in

organic synthesis. Its molecular formula (C₆H₅Na) and molar mass (100.096 g/mol ) are

fundamental to its stoichiometry in chemical reactions. The synthesis of phenylsodium,

typically achieved through the reaction of a halobenzene with sodium metal, requires stringent

anhydrous and anaerobic conditions. While its chemical reactivity is well-documented, there is

a notable absence of research into its biological effects. Therefore, for professionals in drug

development and life sciences, phenylsodium should be considered solely as a reactive

chemical intermediate for synthesis rather than a compound with known biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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